Cas no 96965-18-3 (4-Thiazolecarboxylicacid, 2-[(1R)-1-aminoethyl]-, ethyl ester)

• Product Name: 4-Thiazolecarboxylicacid, 2-[(1R)-1-aminoethyl]-, ethyl ester
• CAS No: 96965-18-3
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD18836491
• CID: 800720
• PubChem ID: 10488256
• Update Time: 2025-04-19

4-Thiazolecarboxylicacid, 2-[(1R)-1-aminoethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-[(1R)-1-aminoethyl]-, ethyl ester
• 4-Thiazolecarboxylicacid,2-(1-aminoethyl)-,ethylester,(R)-(9CI)
• ethyl 2-[(1R)-1-aminoethyl]-1,3-thiazole-4-carboxylate
• 4-thiazolecarboxylic acid,2-(1-aminoethyl)-,ethyl ester,(r)-
• (R)-Ethyl2-(1-aminoethyl)thiazole-4-carboxylate
• 96965-18-3

• MDL： MFCD18836491
• Inchi： 1S/C8H12N2O2S/c1-3-12-8(11)6-4-13-7(10-6)5(2)9/h4-5H,3,9H2,1-2H3/t5-/m1/s1
• InChI Key： BIHAKLFZRIHNNM-RXMQYKEDSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1[C@@H](C)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives